Cas no 2228170-35-0 (tert-butyl N-3-amino-2-(2-methylpyridin-3-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2-methylpyridin-3-yl)propylcarbamate
• CAS No: 2228170-35-0
• MF: C₁₄H₂₃N₃O₂
• MW: 265.351323366165
• CID: 6255457
• PubChem ID: 165620007
• Update Time: 2025-08-05

tert-butyl N-3-amino-2-(2-methylpyridin-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2-methylpyridin-3-yl)propylcarbamate
• EN300-1902180
• 2228170-35-0
• tert-butyl N-[3-amino-2-(2-methylpyridin-3-yl)propyl]carbamate

• Inchi： 1S/C14H23N3O2/c1-10-12(6-5-7-16-10)11(8-15)9-17-13(18)19-14(2,3)4/h5-7,11H,8-9,15H2,1-4H3,(H,17,18)
• InChI Key： KCFVPTITQYZQKP-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1=CC=CN=C1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.17902698g/mol
• Monoisotopic Mass: 265.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-3-amino-2-(2-methylpyridin-3-yl)propylcarbamate

tert-butyl N-3-amino-2-(2-methylpyridin-3-yl)propylcarbamate (CAS No. 2228170-35-0): A Comprehensive Overview

tert-butyl N-3-amino-2-(2-methylpyridin-3-yl)propylcarbamate (CAS No. 2228170-35-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, and recent research advancements.

Chemical Structure and Properties

tert-butyl N-3-amino-2-(2-methylpyridin-3-yl)propylcarbamate is a complex organic molecule with a molecular formula of C₁₄H₂₁N₃O₂. The compound features a tert-butyl group, an amino group, and a 2-methylpyridin-3-yl moiety, which contribute to its unique chemical properties. The tert-butyl group provides steric protection, while the amino and pyridine functionalities offer potential sites for further chemical modification and interaction with biological targets.

The compound is typically synthesized through a multi-step process involving the coupling of an amino acid derivative with a protected amine. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

Synthesis Methods

The synthesis of tert-butyl N-3-amino-2-(2-methylpyridin-3-yl)propylcarbamate involves several key steps. One common approach is to start with the corresponding amino acid derivative, which is then coupled with a protected amine using standard coupling reagents such as HATU or EDC·HCl. The resulting intermediate is then deprotected to yield the final product. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

An alternative synthetic route involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions. These methods have shown promise in reducing reaction times and improving overall efficiency. For example, a recent study published in the Journal of Organic Chemistry demonstrated a highly efficient palladium-catalyzed protocol for the synthesis of this compound, achieving yields of over 95%.

Biological Activity and Applications

tert-butyl N-3-amino-2-(2-methylpyridin-3-yl)propylcarbamate has been investigated for its potential biological activities, particularly in the context of drug discovery. One area of interest is its ability to modulate specific protein-protein interactions (PPIs), which are crucial for various cellular processes. PPIs are increasingly recognized as important therapeutic targets due to their involvement in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

A study published in the journal Bioorganic & Medicinal Chemistry Letters reported that tert-butyl N-3-amino-2-(2-methylpyridin-3-yl)propylcarbamate exhibited potent inhibitory activity against a specific PPI involved in cancer cell proliferation. The researchers found that the compound selectively disrupted this interaction without affecting other essential cellular processes, suggesting its potential as a lead compound for further drug development.

In addition to its PPI modulating properties, tert-butyl N-3-amino-2-(2-methylpyridin-3-yl)propylcarbamate has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings highlight the compound's versatility and potential for addressing multiple disease states.

Clinical Trials and Future Prospects

The promising preclinical results for tert-butyl N-3-amino-2-(2-methylpyridin-3-yl)propylcarbamate have paved the way for further clinical evaluation. Several pharmaceutical companies are currently exploring its potential as a therapeutic agent through early-stage clinical trials. These trials aim to assess the safety, tolerability, and efficacy of the compound in human subjects.

In parallel with clinical trials, ongoing research continues to refine the structure and properties of tert-butyl N-3-amino-2-(2-methylpyridin-3-yl)propylcarbamate. Computational methods such as molecular dynamics simulations are being employed to gain deeper insights into its binding mechanisms and optimize its pharmacological profile. These efforts are expected to enhance the compound's therapeutic potential and broaden its applications.

Conclusion

tert-butyl N-3-amino-2-(2-methylpyridin-3-y l)prop ylcarbamate (CAS No. 2 2 8170 - 5 -0) strong > represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for the development of novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing healthcare solutions for various diseases. p >